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Compound of Interest

Compound Name: Sulfinol D

CAS No.: 63665-16-7

Cat. No.: B14493412

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for

Sulfinol D, a mixed solvent system. Sulfinol D is comprised of Sulfolane (Tetrahydrothiophene

1,1-dioxide), Diisopropanolamine (DIPA), and water.[1][2][3][4] Understanding the properties

and potential hazards of this chemical mixture is paramount for ensuring a safe laboratory and

work environment. This document outlines the physical and chemical properties, toxicological

data, and detailed handling and emergency procedures.

Composition and Physical/Chemical Properties
Sulfinol D is a composite solvent, and its properties are a blend of its constituents.[1][2][3][4]

The typical composition of Sulfinol D includes Sulfolane, Diisopropanolamine (DIPA), and

water.[2]

Table 1: Physical and Chemical Properties of Sulfinol D Solution
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Property Value Source

Appearance Slight viscous liquid [5]

Odor Sulfide odor [5]

Boiling Point 486-550 °F (252-288 °C) [5]

Melting Point Not Available [5]

Specific Gravity (H₂O=1) 1.1 [5]

Vapor Pressure 7-10 mm Hg @ 68 °F (20 °C) [5]

Vapor Density (Air=1) 3.9 [5]

Solubility in Water Appreciable [5]

Flash Point (PMCC)
280-320 °F (138-160 °C)

(Estimate)
[5]

Table 2: Computed Properties of Sulfinol D Components from PubChem

Property Sulfolane Diisopropanolamine

Molecular Weight 120.17 g/mol 133.19 g/mol

Boiling Point 285 °C 249-250 °C

Melting Point 27.4 - 27.8 °C 33 °C

Flash Point 165 °C 126 °C

Specific Gravity 1.261 g/cm³ @ 25 °C 0.99 g/cm³

Toxicological Information and Health Hazards
Sulfinol D solution and its components present several health hazards that necessitate careful

handling. The primary routes of exposure are inhalation, ingestion, and skin or eye contact.

Table 3: Acute Toxicity Data for Sulfinol D Solution
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Type Species Value

Acute Oral LD50 Rat 1.5 - 4 g/kg

Acute Dermal LD50 Rabbit >3.0 g/kg

Acute Inhalation LC50 Rat >12000 mg/m³ (4 hr)

Source:[5]

Potential Health Effects:[5]

Eye Contact: Can cause moderate to severe irritation, with the potential for moderate corneal

injury and permanent vision impairment.[5]

Skin Contact: Mildly irritating after short contact. Prolonged and repeated contact may lead

to severe irritation.[5]

Inhalation: Moderately toxic and may be harmful if inhaled.[5]

Ingestion: May lead to central nervous system (CNS) stimulation followed by depression.[5]

Symptoms of CNS depression can include giddiness, headache, dizziness, and nausea, and

in extreme cases, unconsciousness and death.[5]

Pre-existing eye, skin, or respiratory disorders may be aggravated by exposure.[5]

Experimental Protocols
Detailed experimental protocols for the toxicological data presented are not publicly available in

the provided search results. The data is consistent with requirements under the OSHA Hazard

Communication Standard (29 CFR 1910.1200).[5] The LD50 and LC50 values are standard

metrics derived from acute toxicity studies in animal models.

Handling and Storage Precautions
Proper handling and storage of Sulfinol D are crucial to minimize exposure and ensure safety.

General Handling
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Minimize skin contact.[5]

Wash hands with soap and water before eating, drinking, smoking, or using toilet facilities.[5]

Launder contaminated clothing before reuse.[5]

Properly dispose of contaminated leather articles, including shoes, that cannot be

decontaminated.[5]

Use in a well-ventilated area to control vapor concentrations.[5]

Storage
Store in a cool, dry place with adequate ventilation.[5]

Keep away from open flames and high temperatures.[5]

Avoid contact with strong oxidizing agents.[5]

The following diagram illustrates the logical workflow for handling Sulfinol D safely.
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Caption: Workflow for Safe Handling of Sulfinol D.
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Personal Protective Equipment (PPE)
To prevent overexposure, appropriate personal protective equipment should be worn.[5]

Respiratory Protection: A NIOSH-approved atmosphere-supplying respirator or an air-

purifying respirator for organic vapors is required to prevent overexposure, in accordance

with 29 CFR 1910.134.[5]

Hand Protection: Wear impervious gloves to prevent skin contact.[5]

Eye Protection: Wear chemical goggles to prevent splashing into the eyes.[5]

Skin and Body Protection: Wear other protective clothing as required to prevent skin contact.

[5]

Fire and Explosion Hazards
Flash Point: 280-320 °F (138-160 °C) (Estimate)[5]

Flammability: May burn, although not readily ignitable.[5]

Extinguishing Media: Use water fog, "alcohol" foam, dry chemical, or CO2.[5]

Special Fire Fighting Procedures: Do not enter a confined fire space without proper

protective equipment, including a NIOSH-approved self-contained breathing apparatus. Cool

fire-exposed containers and surrounding structures with water.[5]

Unusual Fire and Explosion Hazards: Combustion may release corrosive and toxic nitrogen

and sulfur oxides.[5]

First Aid Measures
In case of exposure, immediate medical attention is crucial. The following diagram outlines the

initial first aid response.
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Exposure Type Immediate Action

Eye Contact Flush with water for 15 mins, holding eyelids open. Get medical attention.

Skin Contact Immediately flush with water for 15 mins. Remove contaminated clothing. Get medical attention.

Inhalation Move to fresh air. Provide oxygen if breathing is difficult. Give artificial respiration if not breathing. Get medical attention.

Ingestion If conscious, give 2 glasses of water and induce vomiting. Keep head below hips. Get medical attention.

Click to download full resolution via product page

Caption: First Aid Procedures for Sulfinol D Exposure.

Specific First Aid Instructions:[5]

Eye Contact: Flush eyes with plenty of water for 15 minutes while holding eyelids open. Get

medical attention.[5]

Skin Contact: Immediately flush skin with plenty of water for 15 minutes while removing

contaminated clothing and shoes. Get medical attention. Do not reuse clothing or shoes until

thoroughly cleaned.[5]

Inhalation: Remove the victim to fresh air and provide oxygen if breathing is difficult. Give

artificial respiration if not breathing. Get medical attention.[5]

Ingestion: If the victim is conscious and not drowsy, give no more than 2 glasses of water

and induce vomiting by giving 30cc (2 tablespoons) of syrup of ipecac. If ipecac is

unavailable, induce vomiting by touching a finger to the back of the victim's throat. Keep the
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victim's head below the hips while vomiting. Get medical attention. For a child, give no more

than 1 glass of water and 15cc (1 tablespoon) of syrup of ipecac. If symptoms such as loss

of gag reflex, convulsions, or unconsciousness occur before emesis, gastric lavage should

be considered following intubation with a cuffed endotracheal tube.[5]

Spill and Leak Procedures
Small Spills: Take up with an absorbent material and dispose of properly.[5]

Large Spills: Wear a respirator and protective clothing. Shut off the source of the leak if it is

safe to do so. Dike and contain the spill. Remove with vacuum trucks or pump to

storage/salvage vessels. Soak up the remaining residue with an absorbent material such as

clay or sand and dispose of it properly. Flush the area with water to remove trace residue.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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